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Compound of Interest

Compound Name: Tellurium-122

Cat. No.: B082960

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals utilizing Tellurium-
based semiconductor detectors, such as Cadmium Telluride (CdTe) and Cadmium Zinc
Telluride (CZT) detectors. These detectors are valued for their high resolution and efficiency in
gamma and X-ray spectroscopy.

Frequently Asked Questions (FAQs)

Q1: What is the first step | should take before using my new CdTe/CZT detector?

Al: Before any experimental use, a comprehensive calibration of your detector system is
essential. This process involves three main calibrations: energy, efficiency, and resolution (peak
width).[1][2] Proper calibration ensures that the gamma-ray spectra you acquire are accurately
interpreted, allowing for correct identification and quantification of radionuclides.[1][2]

Q2: What is energy calibration and why is it necessary?

A2: Energy calibration establishes a precise relationship between the energy of an incident
gamma-ray and the corresponding channel number in your multichannel analyzer (MCA).[3]
This is crucial for identifying unknown radionuclides in your sample by accurately determining
the energy of their emitted gamma rays.[1] The calibration is typically performed by acquiring
spectra from standard radioactive sources with well-known gamma-ray energies.[1][4]

Q3: How does efficiency calibration differ from energy calibration?
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A3: While energy calibration helps identify what radionuclides are present, efficiency calibration
is necessary to determine how much of a radionuclide is present (its activity).[1] It defines the
relationship between the number of gamma rays detected in a full-energy peak and the actual
number of gamma rays emitted by the source at that energy.[1][5] The detection efficiency is
dependent on the gamma-ray energy and the specific geometry of the source and detector.

Q4: What radioactive sources are recommended for calibration?

A4: For a robust calibration across a wide energy range, it is recommended to use multi-nuclide
standard sources or a combination of single-nuclide sources.[1][6] Commonly used isotopes
include Americium-241, Cobalt-57, Barium-133, Cesium-137, Cobalt-60, and Europium-152.[6]
[7][8] These sources provide a range of well-defined gamma-ray energies from a few keV to
over 1 MeV.[6]

Q5: How often should I recalibrate my detector?

A5: A full recalibration is recommended whenever any component of your spectroscopy system
is changed (e.g., detector, amplifier, MCA, or software). It is also good practice to perform
regular checks using a known source (e.g., daily or weekly) to monitor for any drift in peak
position or resolution, which might indicate the need for recalibration.

Troubleshooting Guide

This guide addresses common problems encountered during the calibration and use of
CdTe/CZT detectors.

Issue 1: Peaks in my spectrum are broader than
expected (Poor Energy Resolution).
e Question: I've acquired a spectrum from my Cesium-137 source, but the 662 keV peak is

very wide and poorly defined. What could be the cause?

o Answer: Peak broadening can degrade the ability to distinguish between closely spaced
gamma-ray energies and can be caused by several factors.

o Improper Amplifier Settings: The shaping time on your amplifier may not be optimized. A
shaping time that is too short can lead to incomplete charge collection, while one that is
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too long can increase the susceptibility to electronic noise.

o High Voltage (Bias) Issues: An incorrect bias voltage applied to the detector can result in
poor charge collection efficiency. Ensure the voltage is set to the manufacturer's
recommended value.

o Electronic Noise: Noise from the preamplifier, amplifier, or power supplies can contribute
to peak broadening. Ensure all connections are secure and properly grounded.

o Detector Temperature: Although CdTe/CZT detectors operate at room temperature,
significant temperature fluctuations can affect their performance. Maintain a stable
ambient temperature.

o Charge Trapping: In CdTe and CZT materials, charge carriers (electrons and holes) can be
"trapped" at impurity sites within the crystal lattice, leading to incomplete charge collection
and a broadening of the peak on the low-energy side. This is an intrinsic property of the
detector but can be exacerbated by high count rates.

Troubleshooting Steps:

[e]

Verify and optimize the shaping time on your amplifier.

o

Check that the detector bias voltage is at the recommended setting.

[¢]

Inspect all cable connections for integrity and proper grounding.

[¢]

Ensure a stable operating temperature.

[e]

If the issue persists, particularly at high count rates, try reducing the source activity or
increasing the source-to-detector distance.

Issue 2: My energy calibration curve is not linear.

e Question: I've used several calibration sources, but when I plot the peak channel number
against the known gamma-ray energy, the result is not a straight line. Why is this happening?

o Answer: Non-linearity in the energy calibration is a common issue that can lead to incorrect
energy assignments for unknown gamma rays.
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o Amplifier Non-Linearity: The amplifier may not be responding linearly across its full
dynamic range. This can often occur if the input count rate is too high, causing pulse pile-

up.

o Ballistic Deficit: This occurs when the amplifier's shaping time is too short to collect the full
charge from the detector for every event, particularly for higher energy depositions. This
effect can be energy-dependent, leading to non-linearity.

o ADC Non-Linearity: The Analog-to-Digital Converter (ADC) itself may have integral or
differential non-linearity, although this is less common in modern systems.

Troubleshooting Steps:

o Reduce the count rate by moving the calibration source further from the detector and re-
acquire the spectra.

o Try increasing the amplifier shaping time to ensure complete charge collection.
o Consult your MCA software manual for any built-in linearity correction tools.

o If the problem remains, a polynomial fit (e.g., quadratic) may be required for the energy
calibration instead of a linear fit.

Issue 3: | am seeing unexpected peaks in my
background spectrum.

e Question: I've acquired a spectrum with no source present, but | see several small peaks.
What are these?

o Answer: The presence of peaks in a background spectrum can be due to naturally occurring
radioactive materials in the surrounding environment or induced fluorescence.

o Natural Background Radiation: Peaks from Potassium-40 (1460.8 keV), and decay
products of Uranium and Thorium series (e.g., Bismuth-214, Lead-214) are commonly
observed.
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o X-ray Fluorescence (XRF): High-energy gamma rays from cosmic radiation or nearby
sources can interact with the lead shielding or other materials around the detector,
inducing characteristic X-rays (e.g., lead X-rays in the 72-88 keV range).

o Contamination: The detector, shielding, or surrounding area may have some minor
radioactive contamination.

Troubleshooting Steps:

o Perform a long background acquisition to clearly identify the energies of the background
peaks.

o Compare these energies to known natural background radiation and XRF energies.
o Ensure proper shielding is in place.

o If contamination is suspected, a thorough cleaning and survey of the experimental area
may be necessary.

Data Presentation

Table 1: Common Calibration Sources and Their Principal Gamma-Ray Energies.
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BENGHE

Principal Gamma-

Isotope Half-Life . Typical Use
Ray Energies (keV)
Americium-241 Low-energy
432.2 years 59.5 ] )

(3*tAm) calibration

Low to mid-energy
Cobalt-57 (°7Co) 271.8 days 122.1, 136.5 o

calibration
Barium-133 (133Ba) 10.5 years 81.0, 302.9, 356.0 Mid-energy calibration

Mid-energy calibration

Cesium-137 ($37Cs) 30.17 years 661.7 and performance
check
High-energy

Cobalt-60 (°°Co) 5.27 years 1173.2,1332.5 -
calibration

Multiple lines from
~121 to ~1408 keV calibration

) Efficiency and energy
Europium-152 (*>2Eu) 13.5 years

Table 2: Typical Performance Characteristics of a CdTe Detector.

Parameter Value Conditions
Energy Resolution (FWHM) 3.5-5.0 keV @ 122 keV (°’Co)
Energy Resolution (FWHM) 6.0 - 8.0 keV @ 662 keV (137Cs)

Operating Bias Voltage

-500 V to -1000 V

Manufacturer dependent

Optimal Shaping Time

1-3ps

Application dependent

Energy Range

20 keV - 2 MeV

Experimental Protocols
Protocol 1: Energy Calibration Procedure

Obijective: To establish a function that relates MCA channel number to gamma-ray energy.

Materials:
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o CdTe/CZT detector system with preamplifier, amplifier, and MCA.

o Set of calibrated gamma-ray point sources (e.g., 2**Am, 133Ba, 13’Cs, ¢°Co).
e Source holder for reproducible geometry.

Methodology:

o System Setup: Power on the detector and electronics. Allow the system to stabilize for at
least 30 minutes. Set the amplifier gain so that the highest expected energy peak (e.g.,
1332.5 keV from ¢°Co) falls within the upper third of the MCA channels.

e Source Placement: Place the first calibration source (e.g., 3’Cs) at a fixed distance from the
detector (e.g., 10 cm) to ensure a moderate count rate (typically < 5% dead time).

e Spectrum Acquisition: Acquire a spectrum for a sufficient duration to obtain a well-defined
photopeak with low statistical uncertainty (e.g., at least 10,000 counts in the peak).

e Peak Centroid Determination: Use the MCA software to determine the centroid channel
number of the full-energy peak (e.g., 661.7 keV for 13’Cs).

o Repeat for Other Sources: Repeat steps 2-4 for at least three other sources covering the
desired energy range. Ensure the geometry is identical for all measurements.

o Data Analysis: Create a table of known energies and their corresponding peak centroid
channel numbers. Perform a linear regression (or polynomial fit if necessary) to determine
the calibration equation: Energy (keV) = m * (Channel Number) + ¢, where 'm' is the slope
(keV/channel) and 'c' is the y-intercept.

» Calibration Validation: Apply the new calibration to the acquired spectra and verify that the
peak energies are correctly identified.

Protocol 2: Full-Energy Peak Efficiency Calibration

Objective: To determine the detector's efficiency as a function of gamma-ray energy for a
specific source-detector geometry.

Materials:
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e Energy-calibrated CdTe/CZT detector system.

e A calibrated multi-nuclide gamma-ray source (e.g., 1>2Eu) with a certificate of activity.
e The same source holder used for energy calibration to ensure identical geometry.
Methodology:

o System Setup: Use the settings from the validated energy calibration.

e Source Placement: Place the calibrated multi-nuclide source at the exact same position used
during energy calibration.

e Spectrum Acquisition: Acquire a spectrum for a long period to minimize the statistical
uncertainty in the net peak areas (e.g., aim for <1% uncertainty for the major peaks).

* Net Peak Area Calculation: For each major photopeak, use the MCA software to calculate
the net area (total counts minus the underlying background).

o Efficiency Calculation: Calculate the experimental efficiency (€) for each peak energy using
the following formula: e = N/ (A* t * ly) Where:

(¢]

N is the net peak area (counts).

[¢]

A'is the activity of the source in Becquerels (Bq), decay-corrected to the measurement
date.

[¢]

tis the live time of the acquisition in seconds.

o

ly is the gamma-ray emission probability (branching ratio) for that energy.

» Efficiency Curve Generation: Plot the calculated efficiencies as a function of gamma-ray
energy on a log-log scale. Fit the data points with a suitable function (e.g., a polynomial in
log-log space) to generate the efficiency curve. This curve can then be used to determine the
efficiency for other energies within the calibrated range.

Mandatory Visualizations
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Caption: Workflow for detector calibration and sample analysis.
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Caption: Logic diagram for troubleshooting poor energy resolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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